![molecular formula C13H13N3O3S2 B2729794 1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-sulfonamide CAS No. 2034440-48-5](/img/structure/B2729794.png)
1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-sulfonamide, also known as TH-302, is a novel hypoxia-activated prodrug that has been extensively studied for its potential use in cancer treatment. This compound is activated under hypoxic conditions, which are often present in solid tumors, and releases a cytotoxic agent that targets cancer cells. In
Scientific Research Applications
- The compound has been studied for its anti-fibrotic properties. Researchers synthesized a series of novel 2-(pyridin-2-yl) pyrimidine derivatives, including this compound, and evaluated their effects on immortalized rat hepatic stellate cells (HSC-T6) .
- While not directly related to the compound, it’s worth noting that modulating MRGPRX2 (a receptor) can ease pseudo-allergic reactions, itch, pain, and inflammatory or autoimmune disorders .
- Pyrimidine derivatives, including this compound, have been reported to exhibit antimicrobial activity .
Anti-Fibrosis Activity
Modulation of MRGPRX2
Antimicrobial Properties
Antiviral Potential
Antitumor Research
properties
IUPAC Name |
1-methyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]pyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O3S2/c1-16-8-12(7-14-16)21(17,18)15-6-11-2-3-13(19-11)10-4-5-20-9-10/h2-5,7-9,15H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUOUMCPBSPRXDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)S(=O)(=O)NCC2=CC=C(O2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.